![molecular formula C10H8BrN B1323582 2-Bromo-3-(2-cyanophenyl)-1-propene CAS No. 731772-25-1](/img/structure/B1323582.png)
2-Bromo-3-(2-cyanophenyl)-1-propene
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Overview
Description
2-Bromo-3-(2-cyanophenyl)-1-propene, also known as 2-bromo-3-cyanophenylpropene (BCP), is a brominated aromatic compound with a wide range of applications in the fields of science and technology. BCP is an important synthetic intermediate for the synthesis of various organic compounds, including pharmaceuticals, dyes, and polymers. It has been used in the synthesis of a variety of organic compounds, including dyes, polymers, and pharmaceuticals. BCP is also used as a catalyst in the synthesis of polymers and in the production of pharmaceuticals.
Scientific Research Applications
Synthesis of Synthons and Intermediates
- Synthetic Applications : 2-Phenylthio-3-bromopropene, closely related to 2-Bromo-3-(2-cyanophenyl)-1-propene, has been used as a valuable synthon in organic chemistry. This compound serves as a synthetic equivalent of acetonyl halide and an alpha-halo vinyllithium, demonstrating its utility in synthesizing more complex organic molecules (Chen et al., 2006).
Reactivity and Mechanistic Studies
- Mechanism-Based Inhibitors : A compound structurally similar to this compound, 2-bromo-3-(p-hydroxyphenyl)-1-propene, has been studied for its role as a mechanism-based inhibitor of dopamine beta-hydroxylase, showcasing the potential of such compounds in biochemical and pharmacological research (Colombo et al., 1984).
- Regiochemistry in Nucleophilic Attack : Studies have explored the regiochemistry of nucleophilic attack on 2-halo pi-allyl complexes, which are structurally related to this compound. These findings are significant for understanding the chemical behavior and reactivity of such compounds (Organ et al., 2003).
Synthesis of Functional Molecules
- Reactivity towards Electrophiles : The reactivity of similar compounds like 3-bromo-2-trimethylsilyl-1-propene has been investigated, showing their potential in synthesizing functionally diverse vinylsilanes, which are useful in various chemical syntheses (Knockel & Normant, 1984).
- Preparation and Reactivity Studies : Research on compounds like 2-bromo-3-(tri-n-butylstannyl)-1-propene illustrates the varied reactivity of these molecules in different chemical reactions, further emphasizing their role in synthetic chemistry (Williams et al., 2016).
Advanced Applications in Chemistry
- Catalysis and Polymerization : Investigations into catalyst-transfer polycondensation using related bromo-compounds highlight the application of these molecules in polymer science, particularly in the formation of well-defined polythiophenes (Miyakoshi et al., 2005).
Mechanism of Action
Target of Action
It’s known that organoboron compounds, which this compound can be converted into, are highly valuable building blocks in organic synthesis . They are used in various transformations including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .
Mode of Action
The mode of action of 2-Bromo-3-(2-cyanophenyl)-1-propene involves its conversion into an organoboron compound, which can then participate in a variety of chemical transformations . For example, in the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction, the organoboron compound undergoes transmetalation, where it is transferred from boron to palladium .
Biochemical Pathways
The biochemical pathways affected by this compound are largely dependent on the specific transformations it undergoes. For instance, in the Suzuki–Miyaura coupling, the organoboron compound formed from this compound can be used to form new carbon-carbon bonds, thereby affecting the synthesis of various organic compounds .
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the specific transformations it undergoes. For instance, in the Suzuki–Miyaura coupling, the organoboron compound formed from this compound can be used to form new carbon-carbon bonds, thereby affecting the synthesis of various organic compounds .
properties
IUPAC Name |
2-(2-bromoprop-2-enyl)benzonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrN/c1-8(11)6-9-4-2-3-5-10(9)7-12/h2-5H,1,6H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDHATUAMZYUBKZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CC1=CC=CC=C1C#N)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20641131 |
Source
|
Record name | 2-(2-Bromoprop-2-en-1-yl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20641131 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
731772-25-1 |
Source
|
Record name | 2-(2-Bromo-2-propen-1-yl)benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=731772-25-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(2-Bromoprop-2-en-1-yl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20641131 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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